Hexadecyltris[3-(trifluoromethyl)phenyl]silane

• CAS No.: 6623-65-0
• Molecular Formula: C37H45F9Si
• Molecular Weight: 688.8 g/mol
• IUPAC Name: hexadecyl-tris[3-(trifluoromethyl)phenyl]silane
• InChI: InChI=1S/C37H45F9Si/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-25-47(32-22-16-19-29(26-32)35(38,39)40,33-23-17-20-30(27-33)36(41,42)43)34-24-18-21-31(28-34)37(44,45)46/h16-24,26-28H,2-15,25H2,1H3
• InChI Key: PDPHVLNBPKYMOQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCC[Si](C1=CC=CC(=C1)C(F)(F)F)(C2=CC=CC(=C2)C(F)(F)F)C3=CC=CC(=C3)C(F)(F)F

Description

Hexadecyltris[3-(trifluoromethyl)phenyl]silane is an organosilicon compound characterized by the presence of a hexadecyl group and three trifluoromethyl-substituted phenyl groups attached to a silicon atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Hexadecyltris[3-(trifluoromethyl)phenyl]silane typically involves the reaction of hexadecylsilane with trifluoromethyl-substituted phenyl groups under specific conditions. The reaction is often carried out in the presence of a catalyst to facilitate the formation of the desired product. The exact reaction conditions, such as temperature, pressure, and solvent, can vary depending on the specific synthetic route employed.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using optimized conditions to maximize yield and purity. The process may include steps such as purification and isolation of the final product to ensure its suitability for various applications.

Chemical Reactions Analysis

Types of Reactions

Hexadecyltris[3-(trifluoromethyl)phenyl]silane can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups attached to the silicon atom.

Substitution: The trifluoromethyl-substituted phenyl groups can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and various nucleophiles or electrophiles. The reaction conditions, such as temperature, solvent, and catalyst, are chosen based on the desired transformation.

Major Products Formed

The major products formed from the reactions of this compound depend on the specific reaction type. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions can produce a variety of substituted silanes.

Scientific Research Applications

Hexadecyltris[3-(trifluoromethyl)phenyl]silane has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis to introduce trifluoromethyl groups into target molecules.

Medicine: Investigated for its potential use in drug development and delivery systems.

Industry: Utilized in the production of advanced materials with unique properties, such as hydrophobic coatings and surface modifiers.

Mechanism of Action

The mechanism of action of Hexadecyltris[3-(trifluoromethyl)phenyl]silane involves its interaction with specific molecular targets and pathways. The trifluoromethyl groups can enhance the compound’s reactivity and stability, allowing it to participate in various chemical transformations. The silicon atom serves as a central scaffold, enabling the attachment of multiple functional groups and facilitating diverse chemical reactions.

Comparison with Similar Compounds

Hexadecyltris[3-(trifluoromethyl)phenyl]silane can be compared with other similar compounds, such as:

Trifluoromethyltrimethylsilane: Known for its use in introducing trifluoromethyl groups into organic molecules.

Hexadecyltrimethylsilane: Lacks the trifluoromethyl-substituted phenyl groups, resulting in different chemical properties and applications.

Phenyltrimethylsilane: Contains phenyl groups without trifluoromethyl substitution, leading to distinct reactivity and uses.